![molecular formula C16H9BrFNO2 B4850565 2-(3-bromophenyl)-4-(4-fluorobenzylidene)-1,3-oxazol-5(4H)-one](/img/structure/B4850565.png)
2-(3-bromophenyl)-4-(4-fluorobenzylidene)-1,3-oxazol-5(4H)-one
Overview
Description
2-(3-bromophenyl)-4-(4-fluorobenzylidene)-1,3-oxazol-5(4H)-one, also known as BFBO, is a chemical compound that has gained significant attention in scientific research due to its unique properties. BFBO is a heterocyclic compound that belongs to the oxazole family. It contains a bromine atom, a fluorine atom, and a benzylidene moiety.
Mechanism of Action
The mechanism of action of 2-(3-bromophenyl)-4-(4-fluorobenzylidene)-1,3-oxazol-5(4H)-one is not fully understood. However, it has been proposed that this compound exerts its pharmacological effects by interacting with specific receptors or enzymes in the body. For example, this compound has been shown to bind to the benzodiazepine site of the gamma-aminobutyric acid (GABA) receptor, which is responsible for the inhibitory neurotransmission in the central nervous system. This compound has also been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the inflammation process.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells, reduce the production of pro-inflammatory cytokines, and modulate the activity of ion channels and receptors. In vivo studies have shown that this compound can reduce pain and anxiety in animal models, and exhibit anticonvulsant and neuroprotective effects.
Advantages and Limitations for Lab Experiments
2-(3-bromophenyl)-4-(4-fluorobenzylidene)-1,3-oxazol-5(4H)-one has several advantages for lab experiments. It is relatively easy to synthesize, and its purity can be confirmed by various analytical techniques. This compound is also stable under normal laboratory conditions and can be stored for extended periods. However, this compound has some limitations for lab experiments. It is highly reactive towards nucleophiles and can undergo various side reactions, which can affect the yield and purity of the product. This compound is also relatively insoluble in water, which can limit its use in aqueous solutions.
Future Directions
2-(3-bromophenyl)-4-(4-fluorobenzylidene)-1,3-oxazol-5(4H)-one has significant potential for future research in various areas of scientific research. In medicinal chemistry, this compound can be further optimized to improve its pharmacological properties, such as selectivity, potency, and bioavailability. In pharmacology, this compound can be used as a tool compound to investigate the role of specific receptors or enzymes in various physiological processes. In material science, this compound can be utilized as a building block for the synthesis of novel organic materials with unique properties, such as luminescence and conductivity.
Conclusion:
In conclusion, this compound is a unique chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry, pharmacology, and material science. This compound is relatively easy to synthesize, and its purity can be confirmed by various analytical techniques. This compound exhibits various biochemical and physiological effects, and its mechanism of action is not fully understood. This compound has several advantages for lab experiments, but it also has some limitations. This compound has significant potential for future research, and its applications in various areas of scientific research are promising.
Scientific Research Applications
2-(3-bromophenyl)-4-(4-fluorobenzylidene)-1,3-oxazol-5(4H)-one has been extensively studied in various areas of scientific research, including medicinal chemistry, pharmacology, and material science. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of cancer, inflammation, and neurological disorders. In pharmacology, this compound has been shown to exhibit anticonvulsant, analgesic, and anxiolytic activities. In material science, this compound has been utilized as a building block for the synthesis of novel organic materials with unique optoelectronic properties.
Properties
IUPAC Name |
(4Z)-2-(3-bromophenyl)-4-[(4-fluorophenyl)methylidene]-1,3-oxazol-5-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H9BrFNO2/c17-12-3-1-2-11(9-12)15-19-14(16(20)21-15)8-10-4-6-13(18)7-5-10/h1-9H/b14-8- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPUXSPSLLBTNPN-ZSOIEALJSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)C2=NC(=CC3=CC=C(C=C3)F)C(=O)O2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)Br)C2=N/C(=C\C3=CC=C(C=C3)F)/C(=O)O2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H9BrFNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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